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Compound of Interest

Compound Name: Evifacotrep

Cat. No.: B8238393 Get Quote

For Immediate Use by Laboratory Personnel

This document provides critical safety information and detailed procedures for the proper

disposal of Evifacotrep, a potent transient receptor potential channel 5 (TRPC5) and 4

(TRPC4) antagonist used in neurological disease research.[1][2][3] Adherence to these

guidelines is mandatory to ensure personnel safety and environmental protection.

I. Evifacotrep Safety and Hazard Data
All personnel must be familiar with the following safety information before handling

Evifacotrep. A Safety Data Sheet (SDS) should be readily available in the laboratory.[4][5]
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Parameter Specification Source

CAS Number 2413739-88-3

Primary Route of Exposure
Inhalation, Dermal Contact,

Ingestion

Primary Hazards

Potent pharmacological

effects. Potential for adverse

effects with direct exposure.

Personal Protective Equipment

(PPE)

Chemical-resistant gloves

(Nitrile), safety glasses, lab

coat.

Handling Precautions

Handle in a well-ventilated

area or a chemical fume hood.

Avoid generating dust.

Storage Conditions

Store at -20°C for up to 1

month or -80°C for up to 6

months.

In Case of Exposure

Skin Contact: Wash

immediately with soap and

water. Eye Contact: Flush with

copious amounts of water for

at least 15 minutes. Inhalation:

Move to fresh air. Ingestion:

Seek immediate medical

attention.

II. Evifacotrep Disposal Procedures
Evifacotrep and all materials that have come into contact with it must be disposed of as

hazardous chemical waste. Do not dispose of Evifacotrep in the regular trash or down the

drain.

A. Disposal of Unused Solid Evifacotrep
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Segregation: Keep Evifacotrep waste separate from other chemical waste streams.

Container: Place the original vial or a clearly labeled, sealed container with the unused solid

into a designated hazardous waste container.

Labeling: The hazardous waste container must be clearly labeled as "Hazardous Waste:

Evifacotrep" and include the date.

Storage: Store the waste container in a designated, secure area away from incompatible

materials until collection by Environmental Health and Safety (EHS).

B. Disposal of Evifacotrep Solutions (e.g., in DMSO)

Collection: Collect all liquid waste containing Evifacotrep in a designated, leak-proof, and

chemically compatible waste container.

Labeling: Clearly label the container with "Hazardous Waste: Evifacotrep in [Solvent Name]"

(e.g., DMSO) and the approximate concentration.

Storage: Seal the container and store it in a secondary containment bin in a designated

hazardous waste accumulation area.

C. Disposal of Contaminated Labware and PPE

Solid Waste: All disposable items that have come into direct contact with Evifacotrep (e.g.,

pipette tips, gloves, weigh boats, bench paper) must be considered contaminated.

Collection: Place all contaminated solid waste into a designated, clearly labeled, and sealed

hazardous waste bag or container.

Disposal: Dispose of this container as hazardous chemical waste according to your

institution's EHS procedures.

III. Experimental Protocols: Decontamination of
Work Surfaces
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A routine decontamination procedure should be performed after each use of Evifacotrep to

ensure a safe working environment.

Materials:

70% Ethanol

Deionized Water

Appropriate paper towels

Hazardous waste disposal bags

Procedure:

Initial Wipe: After completing work with Evifacotrep, wipe down the entire work surface (e.g.,

fume hood sash, benchtop) with paper towels sprayed with 70% ethanol.

Second Wipe: Perform a second wipe of the same area with new paper towels sprayed with

70% ethanol.

Final Rinse: Wipe the area a final time with paper towels sprayed with deionized water to

remove any ethanol residue.

Waste Disposal: Dispose of all used paper towels in the designated hazardous waste

container for Evifacotrep-contaminated materials.

IV. Visual Guides
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Caption: Workflow for the proper disposal of solid, liquid, and contaminated Evifacotrep waste.
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Caption: Step-by-step procedure for the decontamination of work surfaces after handling

Evifacotrep.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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